
InChI key WHPFEQUEHBULBW-UHFFFAOYSA-N
properties and hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dichloro-5-fluoropyrimidine

Cat. No.: B019854 Get Quote

InChI Key Unresolved: Technical Guide Cannot
Be Generated
Initial investigations to produce an in-depth technical guide on the properties and hazards of

the compound identified by the InChI key WHPFEQUEHBULBW-UHFFFAOYSA-N have

concluded that the provided identifier does not resolve to a specific chemical entity in major

chemical databases.

Searches conducted across comprehensive databases, including PubChem, ChemSpider, and

ChEMBL, failed to retrieve a compound corresponding to the exact InChI key

"WHPFEQUEHBULBW-UHFFFAOYSA-N". This suggests a potential typographical error within

the provided key.

The InChI (International Chemical Identifier) system is designed to create a unique and

unambiguous string of characters representing a specific molecular structure. The standardized

and layered format of an InChI key is intended to be a reliable method for database searches.

However, the inability to match the provided key indicates that it is not currently indexed or is

syntactically incorrect.

While the search results did yield information for compounds with similar, but not identical,

InChI keys, proceeding with an analysis of a near match would be scientifically unsound and

could lead to the dissemination of inaccurate and potentially hazardous information. For

instance, the InChI key "UAXRCSKAEYJTLK-UHFFFAOYSA-N" was identified, which
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corresponds to the compound 2-phenyl-1-propan-2-ylpyrrole. However, it cannot be assumed

that this is the intended subject of the request.

Conclusion

Due to the inability to definitively identify the chemical compound associated with the InChI key

WHPFEQUEHBULBW-UHFFFAOYSA-N, the generation of an in-depth technical guide on its

properties, hazards, experimental protocols, and associated signaling pathways is not possible.

Recommendation

It is strongly recommended that the InChI key be verified for accuracy. Once the correct InChI

key is obtained, a comprehensive technical guide can be compiled as per the original request.

Without a valid identifier, any attempt to provide the requested information would be

speculative and lack the necessary scientific rigor for the intended audience of researchers,

scientists, and drug development professionals.

To cite this document: BenchChem. [InChI key WHPFEQUEHBULBW-UHFFFAOYSA-N
properties and hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019854#inchi-key-whpfequehbulbw-uhfffaoysa-n-
properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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